Cas no 132741-56-1 (Butylchlorogenate)

• Product Name: Butylchlorogenate
• CAS No: 132741-56-1
• Molecular Formula: C₂₀H₂₆O₉
• Molecular Weight: 410.41504
• CID: 1231248
• PubChem ID: 12135130

Butylchlorogenate Properties

Names and Identifiers

• Cyclohexanecarboxylic acid,3-[[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1,4,5-trihydroxy-,butyl ester, (1S,3R,4R,5R)-
• Cyclohexanecarboxylic acid,3-[[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1,4,5-trihydroxy-,butyl ester, (1S,3R,4R,5R
• Chlorogenic acid butyl ester
• HY-N10016
• CHEMBL1087756
• butyl (1S,3R,4R,5R)-3-[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy-1,4,5-trihydroxycyclohexane-1-carboxylate
• 3-O-caffeoylquinic acid butyl ester
• butyl (1S,3R,4R,5R)-3-[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy-1,4,5-trihydroxy-cyclohexanecarboxylate
• CS-0253687
• (1S,3R,4R,5R)-Butyl 3-(((E)-3-(3,4-dihydroxyphenyl)acryloyl)oxy)-1,4,5-trihydroxycyclohexanecarboxylate
• DTXSID301309462
• Cyclohexanecarboxylic acid, 3-[[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl]oxy]-1,4,5-trihydroxy-, butyl ester, (1S,3R,4R,5R)-
• Butyl chlorogenate
• 132741-56-1
• TS-10248
• DA-51853
• Butylchlorogenate

• InChIKey： VNLREARKISTOAD-SNQQTVKYSA-N
• Inchi： InChI=1S/C20H26O9/c1-2-3-8-28-19(26)20(27)10-15(23)18(25)16(11-20)29-17(24)7-5-12-4-6-13(21)14(22)9-12/h4-7,9,15-16,18,21-23,25,27H,2-3,8,10-11H2,1H3/b7-5+/t15-,16-,18-,20+/m1/s1
• SMILES： CCCCOC(=O)C1(CC(C(C(C1)OC(=O)C=CC2=CC(=C(C=C2)O)O)O)O)O

Computed Properties

• Exact Mass: 410.15768
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 9
• Monoisotopic Mass: 410.15768240g/mol
• Heavy Atom Count: 29
• Complexity: 593
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 154Ų

Experimental Properties

• PSA: 153.75

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Quinic acids and derivatives